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Compound of Interest

Compound Name: Isospinosin

Cat. No.: B15144883

Disclaimer: Scientific research on isospinosin is limited. The majority of the pharmacological
and mechanistic data presented in this guide is based on studies of its close structural analog,
spinosin, also found in Ziziphus jujuba. This information is provided for research and drug
development professionals and should be interpreted with caution as a predictive guide for the
potential properties of isospinosin.

Introduction

Isospinosin is a C-glycosylflavone found in the seeds of Ziziphus jujuba Mill. var. spinosa
(Bunge) Hu ex H. F. Chou, known in Traditional Chinese Medicine (TCM) as Suan Zao Ren. In
TCM, Suan Zao Ren is traditionally used to nourish the heart, pacify the liver, calm the mind,
and promote sleep. While research has more extensively focused on its isomer, spinosin,
isospinosin is emerging as a compound of interest for its potential pharmacological activities.
This technical guide provides a comprehensive overview of the available scientific information
on isospinosin, with a significant portion of the data extrapolated from research on spinosin
due to the current scarcity of isospinosin-specific studies.

Chemical Properties

Isospinosin is a flavonoid C-glycoside.[1] It shares the same molecular formula and molecular
weight as spinosin but differs in its chemical structure.

Table 1: Chemical and Physical Properties of Isospinosin and Spinosin
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Property Isospinosin Spinosin

Molecular Formula C28H32015 C28H32015

Molecular Weight 608.5 g/mol 608.5 g/mol [2]

CAS Number 89701-83-7[1][3] 72063-39-9[2]
8-[(2S,3R,4S,5S,6R)-4,5- 6-[(2S,3R,4S,5S,6R)-4,5-
dihydroxy-6-(hydroxymethyl)-3-  dihydroxy-6-(hydroxymethyl)-3-
{[(2S,3R,4S,5S,6R)-3,4,5- {[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6- trihydroxy-6-

IUPAC Name Y Y Y Y

(hydroxymethyl)oxan-2-
ylJoxy}oxan-2-yl]-5-hydroxy-2-
(4-hydroxyphenyl)-7-methoxy-
4H-chromen-4-one

(hydroxymethyl)oxan-2-
ylJoxy}oxan-2-yl]-5-hydroxy-2-
(4-hydroxyphenyl)-7-methoxy-
4H-chromen-4-one[4]

Chemical Structure

C-glycosyl moiety at C-8

C-glycosyl moiety at C-6

Pharmacological Effects (Primarily based on

Spinosin)

The pharmacological activities of isospinosin are not well-documented. However, the known
effects of spinosin suggest potential therapeutic applications for isospinosin in neurological
and inflammatory disorders.

Sedative and Hypnotic Effects

Spinosin has been shown to potentiate pentobarbital-induced sleep in mice, suggesting a
sedative-hypnotic effect.[2] It has been observed that spinosin can enhance hypnotic effects
when co-administered with 5-HTP, a serotonin precursor.[2]

Anxiolytic Effects

Studies on spinosin have demonstrated anxiolytic-like effects in various animal models,
including the elevated plus-maze and light/dark box tests, without significantly affecting
spontaneous activity.[5]
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Neuroprotective Effects

Spinosin has shown neuroprotective properties in models of Alzheimer's disease by improving
cognitive impairment.[6] It is suggested that these effects are mediated through the regulation
of oxidative stress, reduction of Ap accumulation, and modulation of apoptotic pathways.[6]

Anti-inflammatory Effects

While direct evidence for isospinosin is lacking, spinosin has been reported to alleviate
cognitive impairment by inhibiting inflammatory factors such as IL-6 in the brain.[2] It has also
been shown to inhibit the expression of COX-2.[2]

Mechanisms of Action (Primarily based on Spinosin)

The mechanisms of action for isospinosin have not been elucidated. The following pathways
are based on research on spinosin and represent potential mechanisms for isospinosin.

Modulation of the GABAergic System

The anxiolytic-like effects of spinosin are blocked by the GABA-A receptor antagonist
flumazenil, indicating that its mechanism of action involves the GABAergic system.[5]

Presynaptic Neuron

GABA

Postsynaptic Neuron

Opens Cl- channel Neuronal Hy_p_erpolarization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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